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Compound of Interest

1-Benzyl-3,4-dimethylpyridinium
Compound Name:
chloride

Cat. No.: B126794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Benzyl-3,4-dimethylpyridinium
chloride, a quaternary ammonium compound with potential applications in various fields of
chemical and pharmaceutical research. This document outlines its chemical structure, formula,
and key identifiers, alongside a detailed, representative experimental protocol for its synthesis.
While specific experimental data for this compound is not widely available in public literature,
this guide compiles known information and provides context based on closely related
structures.

Core Chemical Information

1-Benzyl-3,4-dimethylpyridinium chloride is a pyridinium salt characterized by a benzyl
group and two methyl groups attached to the pyridine ring. The positive charge on the nitrogen
atom is balanced by a chloride counter-ion.

Chemical Structure:
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Table 1: Chemical Identifiers and Properties

Property Value Source
Chemical Formula C14H16CIN [1][2]
Molecular Weight 233.74 g/mol [2]
CAS Number 22185-44-0 [1]12]
Physical State Solid (predicted) N/A
Melting Point Not available N/A
Solubility Solub-le in polar solvents N/A
(predicted)

Synthesis of 1-Benzyl-3,4-dimethylpyridinium
chloride

The synthesis of 1-Benzyl-3,4-dimethylpyridinium chloride can be achieved through the
guaternization of 3,4-dimethylpyridine (also known as 3,4-lutidine) with benzyl chloride. This is
a nucleophilic substitution reaction where the nitrogen atom of the pyridine ring attacks the
benzylic carbon of benzyl chloride.

Experimental Protocol:

Materials:
e 3,4-Dimethylpyridine (3,4-lutidine)

e Benzyl chloride
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A suitable solvent (e.g., acetonitrile, toluene, or isopropyl alcohol)

Anhydrous diethyl ether (for precipitation)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Standard glassware for filtration and washing

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
dissolve 1.0 equivalent of 3,4-dimethylpyridine in a suitable solvent (e.g., 5-10 volumes of
acetonitrile).

With stirring, add 1.0 to 1.2 equivalents of benzyl chloride to the solution at room
temperature.[3] An excess of benzyl chloride can be used to ensure complete conversion of
the starting pyridine.[3]

Heat the reaction mixture to reflux (the boiling point of the chosen solvent, typically 60-80°C)
and maintain this temperature for several hours (e.g., 4-24 hours).[3] The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

If the product precipitates out of the solution upon cooling, it can be collected by vacuum
filtration. If the product remains dissolved, the solvent can be removed under reduced
pressure using a rotary evaporator.

To induce precipitation of the product from the reaction mixture or the concentrated residue,
an excess of a non-polar solvent like anhydrous diethyl ether can be added.
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o Collect the precipitated solid by vacuum filtration and wash it with a small amount of cold
diethyl ether to remove any unreacted starting materials.

e Dry the resulting white or off-white solid under vacuum to obtain the final product, 1-Benzyl-
3,4-dimethylpyridinium chloride.

Table 2: Spectroscopic Data (Predicted based on related structures)

Spectroscopic Data Predicted Chemical Shifts /| Wavenumbers

Aromatic protons (benzyl & pyridinium): 7.2-8.5
1H NMR (CDCls, 400 MH2), 5 ( ) ppm (m, 8H)Benzyl CHz: ~5.5 ppm (s,
L) Z L) m
’ PP 2H)Methyl groups (on pyridine): ~2.3-2.5 ppm

(s, 6H)

Aromatic carbons: 125-150 ppmBenzyl CHz:
G NMR (CDCle, 101 Mriz), & (ppm) ~60 ppmMethyl carbons: ~18-22 ppm

Aromatic C-H stretch: 3000-3100 cm~Aliphatic
IR (KBr), v (cm~1) C-H stretch: 2850-3000 cm~1C=C and C=N
stretch (aromatic): 1450-1600 cm~1

Note: The spectroscopic data provided in Table 2 is predicted based on the analysis of similar
N-benzylpyridinium compounds and has not been experimentally verified for 1-Benzyl-3,4-
dimethylpyridinium chloride.

Potential Applications and Biological Relevance

Pyridinium salts are a class of compounds with diverse applications in medicinal chemistry and
drug development.[4] They are known to exhibit a range of biological activities, including
antimicrobial, anticancer, and enzyme inhibitory properties.[4][5]

One area of significant interest is their potential as cholinesterase inhibitors for the treatment of
neurodegenerative diseases like Alzheimer's.[3][6][7] The N-benzylpyridinium moiety can mimic
the binding of neurotransmitters to the active site of these enzymes.[3]

Furthermore, certain pyridinium salts have been shown to modulate cellular signaling
pathways. For instance, some amphiphilic pyridinium salts can inhibit the NFkB signaling
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pathway, which is implicated in inflammatory responses.[8] This suggests that compounds like
1-Benzyl-3,4-dimethylpyridinium chloride could be investigated for their potential anti-

inflammatory effects.

Visualizations

The following diagrams illustrate the synthesis workflow and a potential, generalized signaling
pathway that could be influenced by pyridinium salts.

3,4-Dimethylpyridine + Dissolve in Solvent Reflux (60-80°C) Cooling & Filtration & Washing > 1-Benzyl-3,4-dimethylpyridinium
Benzyl Chloride (e.g., Acetonitrile) 4-24 hours Precipitation/Concentration (with Diethyl Ether) chloride

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Benzyl-3,4-dimethylpyridinium chloride.
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Caption: Plausible inhibitory effect of a pyridinium salt on the NFKB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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